![molecular formula C26H32N6O3 B1204804 3-[[[1-[1-(2-furanylmethyl)-5-tetrazolyl]-2-methylpropyl]-(2-oxolanylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one](/img/structure/B1204804.png)
3-[[[1-[1-(2-furanylmethyl)-5-tetrazolyl]-2-methylpropyl]-(2-oxolanylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one
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Overview
Description
3-[[[1-[1-(2-furanylmethyl)-5-tetrazolyl]-2-methylpropyl]-(2-oxolanylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one is a member of quinolines.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been explored in the synthesis of various heterocyclic compounds. For instance, it has been used in the synthesis of tetrahydro-1H-pyrazolo[3,4-b]quinolin-5-ones, which demonstrates its utility in creating complex chemical structures (Devi et al., 2020).
- It has also been involved in reactions forming pyrazolo[3,4-d]pyrimidine derivatives, indicating its role in developing potential antimicrobial agents (Holla et al., 2006).
Antimicrobial and Antifungal Applications
- This compound has shown effectiveness in antimicrobial and antifungal activities. For example, its derivatives have been found to possess significant antibacterial and antifungal properties, which could be beneficial in pharmaceutical research and development (Rajanarendar et al., 2010).
- It has also been used to synthesize compounds with notable antimicrobial and anti-inflammatory activities, highlighting its potential in the development of new therapeutic agents (Kumar et al., 2014).
Potential in Cancer Research
- Some derivatives of this compound have shown promising results in anti-breast cancer activities. This suggests its possible application in cancer research and treatment, particularly in developing novel chemotherapy agents (Shi et al., 2008).
Properties
Molecular Formula |
C26H32N6O3 |
---|---|
Molecular Weight |
476.6 g/mol |
IUPAC Name |
3-[[[1-[1-(furan-2-ylmethyl)tetrazol-5-yl]-2-methylpropyl]-(oxolan-2-ylmethyl)amino]methyl]-8-methyl-1H-quinolin-2-one |
InChI |
InChI=1S/C26H32N6O3/c1-17(2)24(25-28-29-30-32(25)16-22-10-6-12-35-22)31(15-21-9-5-11-34-21)14-20-13-19-8-4-7-18(3)23(19)27-26(20)33/h4,6-8,10,12-13,17,21,24H,5,9,11,14-16H2,1-3H3,(H,27,33) |
InChI Key |
LRBIOTSODMGLHL-UHFFFAOYSA-N |
SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(CC3CCCO3)C(C4=NN=NN4CC5=CC=CO5)C(C)C |
Canonical SMILES |
CC1=C2C(=CC=C1)C=C(C(=O)N2)CN(CC3CCCO3)C(C4=NN=NN4CC5=CC=CO5)C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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